Cas no 688337-50-0 (2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 688337-50-0
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 6320104
• PubChem ID: 4186974
• Update Time: 2025-05-21

2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• 688337-50-0
• HMS1902K07
• 2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2-ethoxyphenyl)acetamide
• EU-0024529
• G856-1924
• CHEMBL1372442
• 2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide
• 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• F0599-0526
• AKOS002046342
• NCGC00135841-01

• Inchi： 1S/C19H18ClN3O2S/c1-2-25-17-6-4-3-5-16(17)22-18(24)13-26-19-21-11-12-23(19)15-9-7-14(20)8-10-15/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key： BQZPFXYOEASECQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CN=C1SCC(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 387.0808257g/mol
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

Comprehensive Overview of 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide (CAS No. 688337-50-0)

2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide, with CAS number 688337-50-0, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an imidazole ring, a chlorophenyl group, and an acetamide moiety, making it a subject of interest for its potential biological activities. Researchers are particularly focused on its applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and targeted therapeutics.

The molecular formula of 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide reflects its complex architecture, which contributes to its specific interactions with biological targets. Recent studies have explored its role as a potential enzyme inhibitor, particularly in pathways relevant to inflammation and microbial growth. This aligns with growing market demands for novel anti-inflammatory agents and eco-friendly antimicrobial solutions, addressing global health challenges and the push for greener agricultural practices.

From a chemical perspective, CAS 688337-50-0 demonstrates notable stability under standard laboratory conditions, with a melting point range and solubility profile that make it suitable for various formulation developments. Its imidazole-thioether linkage presents interesting reactivity patterns that organic chemists are investigating for creating derivative compounds with enhanced properties. These characteristics position the compound as a valuable building block in medicinal chemistry, answering the pharmaceutical industry's need for structurally diverse scaffolds in drug design.

In the context of current research trends, 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide is being evaluated for its potential in addressing antibiotic resistance - a critical global health concern. Preliminary studies suggest its structural features may interfere with microbial communication systems, offering a possible mechanism distinct from traditional antibiotics. This application aligns perfectly with the World Health Organization's priority pathogens list and the search for novel antimicrobial strategies, making it a timely subject for scientific investigation and commercial development.

The synthesis of CAS 688337-50-0 typically involves multi-step organic reactions, with researchers continuously optimizing the process for better yields and environmental sustainability. Recent advancements have focused on green chemistry approaches, reducing hazardous byproducts and energy consumption - responding to the chemical industry's drive toward more sustainable production methods. These process improvements are crucial for scaling up production while meeting increasingly stringent environmental regulations in major markets.

Market analysts note growing interest in imidazole-containing compounds like 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide, particularly from pharmaceutical companies expanding their pipelines of targeted therapies. The compound's structural features make it a candidate for further modification to enhance bioavailability and target specificity, addressing two key challenges in modern drug development. This positions 688337-50-0 as a potentially valuable intellectual property asset in the competitive landscape of drug discovery.

From a regulatory standpoint, 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide currently falls under standard chemical handling protocols, with no special restrictions in major research markets. However, researchers and manufacturers should stay informed about evolving chemical regulations, especially concerning chlorophenyl derivatives, as environmental policies continue to tighten globally. Proper material safety data sheets and handling procedures should always be followed to ensure workplace safety and environmental protection.

The future research directions for CAS 688337-50-0 appear promising, with several academic institutions and R&D departments investigating its potential in various applications. Particularly noteworthy is its exploration in combination therapies and hybrid molecules, reflecting the current trend toward multifunctional compounds in both medicine and agriculture. These developments could significantly enhance the compound's commercial value and practical utility in coming years.

For researchers and industry professionals seeking detailed technical specifications of 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide, comprehensive analytical data including NMR spectra, HPLC purity profiles, and stability studies are increasingly available from specialty chemical suppliers. This accessibility supports the compound's growing adoption in various research programs and accelerates its potential transition from laboratory investigation to practical applications.

In conclusion, 688337-50-0 represents an intriguing chemical entity with diverse potential across multiple sectors. Its unique structural features and emerging biological activities position it as a compound worthy of continued investigation, particularly in light of current global challenges in healthcare and sustainable agriculture. As research progresses, we anticipate new discoveries that will further elucidate its mechanisms of action and expand its practical applications in science and industry.